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Compound of Interest

Compound Name: alpha-Phenylcinnamic acid

Cat. No.: B041807 Get Quote

Essential Safety and Handling Guide for alpha-
Phenylcinnamic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety and logistical

information for handling alpha-Phenylcinnamic acid, including detailed operational and

disposal plans.

Chemical Identification and Hazards

Chemical Name: alpha-Phenylcinnamic acid

CAS Number: 91-48-5

Appearance: White to light yellow powder[1]

Hazards:

Causes skin irritation[2][3]

Causes serious eye irritation[2][3]

May cause respiratory irritation[2][3]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

alpha-Phenylcinnamic acid.

Body Part PPE Item Standard/Specification

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

OSHA 29 CFR 1910.133 or

European Standard EN166[4]

[5]

Skin
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene)

Follow manufacturer's

guidelines for chemical

resistance.

Lab coat or chemical-resistant

coveralls

To protect skin and personal

clothing.

Respiratory
NIOSH-approved respirator

(e.g., N95 dust mask)

Required when dusts are

generated or if ventilation is

inadequate

Feet Closed-toe shoes To protect feet from spills.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form to minimize inhalation of dust.[3][6]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Solid Compound:
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Wear all required PPE as outlined in the table above.

When weighing or transferring the solid, do so carefully to avoid generating dust.

Use a spatula or other appropriate tool for transfers.

Keep the container tightly closed when not in use.[3][4]

3. Preparing Solutions:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

Handle the solution in a fume hood.

If the solvent is volatile, ensure adequate ventilation and take precautions against ignition

sources.

4. Accidental Release Measures:

Small Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, sweep up the spilled solid, avoiding dust formation, and place it

into a suitable, labeled container for disposal.[3]

Clean the spill area with a suitable solvent and then wash with soap and water.

Large Spills:

Evacuate the area and prevent entry.

Remove all sources of ignition.[6]

Ventilate the area.

Contact your institution's environmental health and safety (EHS) department for

assistance with cleanup.
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5. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. If skin irritation persists, call a physician.[3][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[3][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention if symptoms occur.[3][5]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Unused or Waste Product:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[6]

Do not dispose of down the drain or in regular trash.[6]

Contaminated Packaging:

Containers should be triple-rinsed (or equivalent) with a suitable solvent.[6]

The rinsate should be collected and disposed of as hazardous waste.

After rinsing, the packaging can be punctured to make it unusable for other purposes and

then offered for recycling or reconditioning.[6]

Contaminated PPE:

Disposable gloves and other contaminated disposable items should be placed in a sealed

bag and disposed of as chemical waste.
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Reusable PPE should be decontaminated thoroughly after use.

Experimental Workflow for Handling alpha-Phenylcinnamic Acid

Workflow for Safe Handling of alpha-Phenylcinnamic Acid
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Caption: Workflow for the safe handling of alpha-Phenylcinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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